![molecular formula C12H14BrNO B1273980 2-Bromo-1-(4-(pyrrolidin-1-yl)phenyl)ethanone CAS No. 216144-18-2](/img/structure/B1273980.png)
2-Bromo-1-(4-(pyrrolidin-1-yl)phenyl)ethanone
Overview
Description
2-Bromo-1-(4-(pyrrolidin-1-yl)phenyl)ethanone, or 2-Bromo-1-(4-Pyrrolidinophenyl)ethanone, is an organic compound with a variety of applications in scientific research. Its chemical formula is C11H14BrNO and it is a colorless solid with a melting point of about 101-102 °C. It is an important reagent for the synthesis of various compounds, such as heterocyclic compounds, and has been widely used in medicinal chemistry and drug discovery.
Scientific Research Applications
Hydrogen-bonding Patterns
The study of hydrogen-bonding patterns in similar compounds, such as (2Z)-1-(4-bromophenyl)-2-(pyrrolidin-2-ylidene)ethanone, has been explored. These compounds are characterized by bifurcated intra- and intermolecular hydrogen bonding between secondary amine and carbonyl groups, forming six-membered hydrogen-bonded rings and centrosymmetric dimers. Such compounds have weak C-H...Br interactions linking individual molecules into chains. This study provides insights into the molecular architecture and potential applications in materials science (Balderson et al., 2007).
Synthesis of Bromopyridine Derivatives
Another research focus is the synthesis of bromopyridine derivatives. For instance, 1-(6-Bromo-pyridin-3-yl)-ethanone has been synthesized from dibromo-pyridine using reactions such as Magnesium halide exchange and nucleophilic substitution. The reagents and procedures are straightforward and mild, with high yields, indicating potential in pharmaceutical and chemical manufacturing (Zeng-sun Jin, 2015).
Anxiolytic Activity Studies
Compounds like 1-phenyl-2-(4-aryl-1,3,4,5-tetrahydropyrido[2,3-b][1,4]diazepin-2-ylidene)-ethanones, which are structurally related to the target molecule, have been synthesized and examined for their anxiolytic activity. The synthesis process and molecular diversity are significant for developing new pharmaceutical compounds (Liszkiewicz et al., 2006).
Antimicrobial Activity
Studies have been conducted on methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives, synthesized through cyclization reactions involving similar compounds. These studies have revealed interesting antibacterial activity, particularly against strains like A. baumannii and M. tuberculosis, suggesting potential in developing new antimycobacterial agents (Nural et al., 2018).
Bromo-derivatives in Organic Synthesis
The synthesis of bromo-derivatives, including those structurally related to 2-Bromo-1-(4-(pyrrolidin-1-yl)phenyl)ethanone, is essential in organic synthesis. These compounds are intermediates in reactions forming various structurally complex molecules, indicating their role in synthetic organic chemistry and potential pharmaceutical applications (Abarca et al., 2006).
Safety and Hazards
properties
IUPAC Name |
2-bromo-1-(4-pyrrolidin-1-ylphenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14BrNO/c13-9-12(15)10-3-5-11(6-4-10)14-7-1-2-8-14/h3-6H,1-2,7-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLRIUCQUMKJOGT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=CC=C(C=C2)C(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60394972 | |
Record name | 2-Bromo-1-[4-(pyrrolidin-1-yl)phenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60394972 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
216144-18-2 | |
Record name | 2-Bromo-1-[4-(pyrrolidin-1-yl)phenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60394972 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(Pyrrolidin-1-yl)phenacyl bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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